4-[Bis(naphthalen-1-ylmethyl)amino]butanoic acid
4-[Bis(naphthalen-1-ylmethyl)amino]butanoic acid
Way 100252 inhibits evoked [3H]GABA release when tested against a number of release-inducing stimuli.
Brand Name:
Vulcanchem
CAS No.:
129041-16-3
VCID:
VC0547085
InChI:
InChI=1S/C26H25NO2/c28-26(29)16-7-17-27(18-22-12-5-10-20-8-1-3-14-24(20)22)19-23-13-6-11-21-9-2-4-15-25(21)23/h1-6,8-15H,7,16-19H2,(H,28,29)
SMILES:
C1=CC=C2C(=C1)C=CC=C2CN(CCCC(=O)O)CC3=CC=CC4=CC=CC=C43
Molecular Formula:
C26H25NO2
Molecular Weight:
383.5 g/mol
4-[Bis(naphthalen-1-ylmethyl)amino]butanoic acid
CAS No.: 129041-16-3
Inhibitors
VCID: VC0547085
Molecular Formula: C26H25NO2
Molecular Weight: 383.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 129041-16-3 |
---|---|
Product Name | 4-[Bis(naphthalen-1-ylmethyl)amino]butanoic acid |
Molecular Formula | C26H25NO2 |
Molecular Weight | 383.5 g/mol |
IUPAC Name | 4-[bis(naphthalen-1-ylmethyl)amino]butanoic acid |
Standard InChI | InChI=1S/C26H25NO2/c28-26(29)16-7-17-27(18-22-12-5-10-20-8-1-3-14-24(20)22)19-23-13-6-11-21-9-2-4-15-25(21)23/h1-6,8-15H,7,16-19H2,(H,28,29) |
Standard InChIKey | MLIKHHMYNRBFBB-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C=CC=C2CN(CCCC(=O)O)CC3=CC=CC4=CC=CC=C43 |
Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2CN(CCCC(=O)O)CC3=CC=CC4=CC=CC=C43 |
Appearance | Solid powder |
Description | Way 100252 inhibits evoked [3H]GABA release when tested against a number of release-inducing stimuli. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | WAY 100252 WAY 100252, hydrochloride, hydrate WAY-100252 |
Reference | 1: Dunlop J, Ennis C, White JF, Minchin MC. WAY 100252 inhibits evoked [3H]GABA release when tested against a number of release-inducing stimuli. Biochem Soc Trans. 1993 May;21(2):112S. PubMed PMID: 8359368. |
PubChem Compound | 195598 |
Last Modified | Nov 11 2021 |
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